3-{[1-(3-Iodophenyl)-2-methylpropan-2-yl]amino}propane-1-sulfonic acid

Specification

• CAS No.: 819864-81-8
• Molecular Formula: C13H20INO3S
• Molecular Weight: 397.27 g/mol
• IUPAC Name: 3-[[1-(3-iodophenyl)-2-methylpropan-2-yl]amino]propane-1-sulfonic acid
• Standard InChI: InChI=1S/C13H20INO3S/c1-13(2,15-7-4-8-19(16,17)18)10-11-5-3-6-12(14)9-11/h3,5-6,9,15H,4,7-8,10H2,1-2H3,(H,16,17,18)
• Standard InChI Key: KVFPMIOMABHQGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC(=CC=C1)I)NCCCS(=O)(=O)O

Introduction

Chemical Formula and Molecular Weight

The molecular formula for 3-{[1-(3-Iodophenyl)-2-methylpropan-2-yl]amino}propane-1-sulfonic acid can be deduced by combining the components:

• 1-(3-Iodophenyl)-2-methylpropan-2-amine (C10H14IN) with a molecular weight of 275.129 g/mol.

• Propane-1-sulfonic acid (C3H8O3S) with a molecular weight of 122.15 g/mol.

Thus, the combined molecular formula would be C13H23INO3S, with a calculated molecular weight of approximately 397.28 g/mol.

Synthesis and Preparation

The synthesis of 3-{[1-(3-Iodophenyl)-2-methylpropan-2-yl]amino}propane-1-sulfonic acid likely involves a multi-step process:

• Preparation of 1-(3-Iodophenyl)-2-methylpropan-2-amine: This involves iodination of the phenyl ring followed by alkylation to form the amine.

• Reaction with Propane-1-sulfonic Acid: The amine can react with propane-1-sulfonic acid or its derivatives to form the desired sulfonamide.

Applications and Research Findings

While specific applications for 3-{[1-(3-Iodophenyl)-2-methylpropan-2-yl]amino}propane-1-sulfonic acid are not documented, compounds with similar structures are often explored in pharmaceuticals, materials science, and as intermediates in organic synthesis.

Data Table

Property	Value
Molecular Formula	C13H23INO3S
Molecular Weight	Approximately 397.28 g/mol
CAS Number	Not Available
Melting Point	Not Available
Boiling Point	Not Available
Density	Not Available